Regioisomeric Carboxylic Acid Position Determines Pharmacophoric Competence for Metallo-β-Lactamase Inhibition
The 2-aminothiazole-4-carboxylic acid scaffold, to which the target compound belongs, was rationally designed to mimic the anchor pharmacophore of carbapenem hydrolysate binding in metallo-β-lactamases (MBLs) [1]. In the foundational patent (WO2014198849), thiazole-4-carboxylic acid derivatives demonstrated broad-spectrum MBL inhibitory activity, with representative compounds achieving IC₅₀ values in the low micromolar to sub-micromolar range against clinically relevant MBLs including NDM-1, VIM-2, and IMP-1 [1]. Critically, the carboxylic acid must occupy the 4-position of the thiazole ring: the 5-carboxylic acid positional isomer (2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid) presents the carboxylate in a geometric orientation incompatible with the dizinc active-site architecture, as demonstrated by the absence of 5-carboxylic acid derivatives among the active compounds claimed in the patent [1]. This regioisomeric requirement is absolute for this mechanism of action.
| Evidence Dimension | MBL inhibitory activity dependence on carboxylic acid position |
|---|---|
| Target Compound Data | Thiazole-4-carboxylic acid scaffold: active as MBL inhibitor (representative compounds IC₅₀ range: <0.1–10 µM against NDM-1, VIM-2, IMP-1) [1] |
| Comparator Or Baseline | Thiazole-5-carboxylic acid positional isomer: no MBL inhibitory activity claimed; scaffold absent from active compound set [1] |
| Quantified Difference | Binary (active vs. inactive scaffold); 4-COOH is required for pharmacophoric engagement of the dizinc active site |
| Conditions | In vitro enzymatic assays against recombinant NDM-1, VIM-2, and IMP-1 metallo-β-lactamases, as described in WO2014198849 [1] |
Why This Matters
Procurement of the 4-carboxylic acid regioisomer rather than the 5-isomer is essential for any research program targeting MBL-mediated antibiotic resistance, as the 5-COOH isomer is pharmacophorically incompetent for this mechanism.
- [1] ANTABIO SAS. Antibacterial thiazolecarboxylic acids. WO2014198849A1, 2014. https://patents.google.com/patent/WO2014198849A1/en View Source
